Cas no 30132-85-5 (6-Bromobenzo[d]thiazol-7-amine)

• Product Name: 6-Bromobenzo[d]thiazol-7-amine
• CAS No: 30132-85-5
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• CID: 1093079
• PubChem ID: 72942594
• Update Time: 2025-10-21

6-Bromobenzo[d]thiazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d]thiazol-7-amine
• 6-bromo-1,3-benzothiazol-7-amine
• G70059
• 30132-85-5

• Inchi： 1S/C7H5BrN2S/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-3H,9H2
• InChI Key： MEKSZQNWEGTVDV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1N)SC=N2

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Bromobenzo[d]thiazol-7-amine

6-Bromobenzo[d]thiazol-7-amine (CAS No. 30132-85-5): An Overview of Its Properties, Applications, and Recent Research Advances

6-Bromobenzo[d]thiazol-7-amine (CAS No. 30132-85-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chemical structure, exhibits a broad range of biological activities and potential applications. In this comprehensive overview, we will delve into the properties, synthesis methods, biological activities, and recent research advancements of 6-Bromobenzo[d]thiazol-7-amine.

Chemical Structure and Physical Properties

6-Bromobenzo[d]thiazol-7-amine is a brominated derivative of benzo[d]thiazole, featuring a bromine atom at the 6-position and an amino group at the 7-position. The molecular formula of this compound is C₈H₆BrN₂S, with a molecular weight of approximately 230.11 g/mol. The presence of the bromine atom imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological applications.

The compound is typically obtained as a solid with a melting point ranging from 145 to 147°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics are crucial for its use in various experimental settings, including biological assays and material synthesis.

Synthesis Methods

The synthesis of 6-Bromobenzo[d]thiazol-7-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-bromobenzo[d]thiazole with ammonia or an amine derivative under appropriate conditions. For example, the reaction can be carried out in the presence of a base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) to facilitate the nucleophilic substitution at the 7-position.

An alternative approach involves the use of transition metal-catalyzed coupling reactions, such as the Buchwald-Hartwig amination. This method offers high yields and excellent functional group tolerance, making it suitable for large-scale synthesis. The choice of synthesis route often depends on factors such as cost, availability of reagents, and desired purity levels.

Biological Activities

6-Bromobenzo[d]thiazol-7-amine has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. One of its most notable properties is its ability to act as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent research has shown that this compound exhibits potent inhibitory activity against tyrosinase, an enzyme implicated in melanin production and skin pigmentation disorders.

In addition to its enzymatic inhibition properties, 6-Bromobenzo[d]thiazol-7-amine has also been investigated for its antiproliferative effects on cancer cells. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Recent Research Advances

The ongoing research on 6-Bromobenzo[d]thiazol-7-amine continues to uncover new insights into its potential applications and mechanisms of action. One recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for developing novel anticancer agents. The researchers synthesized a series of derivatives by modifying the substituents at different positions on the benzo[d]thiazole ring and evaluated their antiproliferative activities against a panel of cancer cell lines.

The results showed that certain derivatives exhibited enhanced potency compared to the parent compound, highlighting the importance of structural modifications in optimizing biological activity. Another study published in Organic Letters investigated the photophysical properties of 6-Bromobenzo[d]thiazol-7-amine. The researchers found that this compound displays strong fluorescence emission in the visible region, making it a promising candidate for use in fluorescent probes and imaging applications.

Potential Applications

The unique properties of 6-Bromobenzo[d]thiazol-7-amine make it suitable for a wide range of applications beyond medicinal chemistry. In materials science, this compound has been explored for its potential use in organic electronics due to its favorable electronic properties. For example, it can be incorporated into conjugated polymers or small molecules used in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

In addition to electronic applications, 6-Bromobenzo[d]thiazol-7-amine (CAS No. 30132-85-5) has also been investigated for its potential use in sensors and analytical devices due to its strong fluorescence emission and high chemical stability.                        (CAS No. 30132-85-5)​​​​​​​​​​​​​​​​​has also been investigated for its potential use in sensors and analytical devices due to its strong fluorescence emission and high chemical stability.

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